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The table below summarizes the key solubility data and solution preparation information for Kanzonol C.

Solvent Status Solution Preparation Details Storage Conditions

| DMSO | Soluble [1] [2] | - Stock Concentration: 10 mg/mL (25.48 mM) [2].

Preparation Note: May require ultrasonic treatment to dissolve. Hygroscopic DMSO can impact

solubility, so use newly opened containers [2]. | - Protect from light [2].
As stock solution: -20°C for 1 month; -80°C for 6 months [2]. | | Chloroform | Soluble [1] |

Information specifically related to preparing stock solutions in chloroform is not provided in the search
results. | Information specifically related to storing solutions in chloroform is not provided in the search

results. |

Experimental Protocols from Cited Research

The following methodologies detail how Kanzonol C has been used in scientific studies, providing a

practical context for its application.

1. Protocol for Anti-inflammatory Activity Screening [3]

Objective: To evaluate the inhibition of nitric oxide (NO) production, an indicator of anti-inflammatory

activity.
Cell Line: RAW 264.7 murine macrophages.

Inducer: Lipopolysaccharides (LPSs) from Gram-negative bacteria.
Method Workflow:
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Culture RAW 264.7 macrophage cells.

Stimulate the cells with LPS to induce inflammation and NO production.
Treat the stimulated cells with Kanzonol C.

Measure the level of NO production in the culture medium to determine the inhibitory effect of
the compound.

The diagram below illustrates the experimental workflow for this anti-inflammatory assay.

Culture RAW 264.7
macrophages

Stimulate with LPS

Treat with
Kanzonol C

Measure NO production

Click to download full resolution via product page

2. Protocol for Cytotoxicity Assay (MTS) [2]

Objective: To assess the reduction in cell viability (cytotoxicity) of Kanzonol C.
Cell Lines: Human cancer cell lines (e.g., MCF7, SW480).

Exposure Time: 24 hours.
Method: MTS assay, a colorimetric method to measure the activity of enzymes in living cells.

Result: The half-maximal inhibitory concentration (IC₅₀) values were determined (e.g., 9.15 μM for
MCF7 cells) [2].

Molecular Properties and Biological Context
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Property Specification

Molecular Formula C₂₅H₂₈O₄ [1] [2]

Molecular Weight 392.49 g/mol [1] [2]

Type of Compound Chalcone [1]

Purity ≥98% [1]

Physical Description Light yellow to yellow solid [2]

Kanzonol C is a prenylated chalcone, a class of compounds known for a broad spectrum of bioactivities [3].

Beyond the activities tested in the protocols above, it also exhibits:

Potent PTP1B Inhibitory Activity: IC₅₀ value of 0.31-0.97 μM, suggesting potential for diabetes and
obesity treatment research [1].

Antimicrobial Activity: Effective against a range of Gram-positive and Gram-negative bacteria, as
well as fungi [1].

Inhibition of Matrix Metalloproteinase (MMP)-2: Shows potential chemopreventive activity by
inhibiting the secretion of MMP-2 from glioblastoma cells [1].

Key Handling and Experimental Considerations

Handling Upon Receipt: The powdered compound may adhere to the vial's neck or cap during
shipping. Gently shake the vial to collect the powder at the bottom. For liquid products, a brief, low-

speed centrifugation is recommended [1].
Solvent Considerations: While DMSO is a common solvent, its hygroscopic nature can affect

solubility and compound stability. Preparing fresh solutions is always advisable for consistent results
[2].

Cytotoxicity in Assays: When designing anti-inflammatory experiments, it is crucial to rule out that
the reduction in NO production is not due to general cell death. The cytotoxicity assay protocol should

be run in parallel to confirm that the observed effects are specific [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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